[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 4-(1,3-benzothiazol-2-ylsulfanylmethyl)benzoate

• IUPAC Name: [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 4-(1,3-benzothiazol-2-ylsulfanylmethyl)benzoate
• InChI: InChI=1S/C24H23N3O3S2/c25-16-24(12-4-1-5-13-24)27-21(28)14-30-22(29)18-10-8-17(9-11-18)15-31-23-26-19-6-2-3-7-20(19)32-23/h2-3,6-11H,1,4-5,12-15H2,(H,27,28)
• InChI Key: SQKMQEWSGMWJEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC(=O)COC(=O)C2=CC=C(C=C2)CSC3=NC4=CC=CC=C4S3
• Molecular Formula: C24H23N3O3S2
• Molecular Weight: 465.6 g/mol

Description

The compound is a complex organic molecule that contains a cyanocyclohexyl group, an oxoethyl group, a benzothiazolylsulfanylmethyl group, and a benzoate group. These groups are common in many organic compounds and can contribute to various chemical properties and reactivities.

Chemical Reactions Analysis

Again, specific reactions involving this compound are not available in the sources. But in general, compounds containing benzothiazole rings can undergo various reactions, including condensation with aldehydes, nucleophilic substitution, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, the presence of the benzothiazole ring could contribute to its stability, while the benzoate group could influence its solubility.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some benzothiazole derivatives have been found to have anti-inflammatory and analgesic activities.

Safety and Hazards

The safety and hazards would also depend on the exact structure and properties of the compound. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.